Cas no 6067-45-4 (Ethanedione, bis(4-nitrophenyl)-)

Ethanedione, bis(4-nitrophenyl)- structure
6067-45-4 structure
Product name:Ethanedione, bis(4-nitrophenyl)-
CAS No:6067-45-4
MF:C14H8N2O6
MW:300.223123550415
MDL:MFCD00093479
CID:496266
PubChem ID:1812008

Ethanedione, bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(4-nitrophenyl)-
    • 1,2-Bis(4-nitrophenyl)ethane-1,2-dione
    • 4,4'-dinitrobenzil
    • 10.14272/YRKNWVLBLGRGRK-UHFFFAOYSA-N.1
    • CS-0358009
    • 1,2-Bis-(4-nitro-phenyl)-ethane-1,2-dione
    • DTXSID30365275
    • AKOS000583227
    • BDBM22848
    • doi:10.14272/YRKNWVLBLGRGRK-UHFFFAOYSA-N.1
    • CHEMBL236340
    • YRKNWVLBLGRGRK-UHFFFAOYSA-N
    • SCHEMBL4603989
    • 1,2-Dione-Based Compound, 5
    • DA-04468
    • Bis(4-nitrophenyl) diketone
    • 6067-45-4
    • STK746790
    • BIS(4-NITROPHENYL)ETHANE-1,2-DIONE
    • F88085
    • MDL: MFCD00093479
    • Inchi: InChI=1S/C14H8N2O6/c17-13(9-1-5-11(6-2-9)15(19)20)14(18)10-3-7-12(8-4-10)16(21)22/h1-8H
    • InChI Key: YRKNWVLBLGRGRK-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)[N+](=O)[O-])C(=O)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 300.03824
  • Monoisotopic Mass: 300.03823598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 120.42

Ethanedione, bis(4-nitrophenyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0978254-5g
1,2-bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
5g
$1200 2024-08-02
1PlusChem
1P00EM4O-100mg
Bis(4-nitrophenyl) diketone
6067-45-4 95%
100mg
$150.00 2023-12-16
A2B Chem LLC
AG81064-1g
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
1g
$549.00 2023-12-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428679-250mg
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95+%
250mg
¥2124.00 2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1428679-1g
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95+%
1g
¥5835.00 2024-05-07
Ambeed
A213410-100mg
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
100mg
$150.0 2024-04-18
eNovation Chemicals LLC
Y0978254-5g
1,2-bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
5g
$1120 2025-02-20
Crysdot LLC
CD12056342-250mg
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95+%
250mg
$430 2024-07-24
Alichem
A019108906-250mg
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
250mg
$440.36 2023-09-01
A2B Chem LLC
AG81064-100mg
1,2-Bis(4-nitrophenyl)ethane-1,2-dione
6067-45-4 95%
100mg
$250.00 2024-04-19

Additional information on Ethanedione, bis(4-nitrophenyl)-

Ethanedione, Bis(4-Nitrophenyl): A Comprehensive Overview

Ethanedione, bis(4-nitrophenyl), also known by its CAS number 6067-45-4, is a versatile compound with significant applications in various fields. This compound, characterized by its molecular structure featuring two nitrophenyl groups attached to an ethanedione backbone, has garnered attention due to its unique properties and potential uses. Recent studies have highlighted its role in advanced materials science and biomedical applications, making it a subject of interest for researchers and industry professionals alike.

The synthesis of Ethanedione, bis(4-nitrophenyl) involves a series of well-established organic chemical reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yield and purity. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to significantly reduce reaction time while maintaining product quality. This advancement underscores the importance of continuous innovation in synthetic chemistry to meet the growing demand for this compound.

In terms of applications, Ethanedione, bis(4-nitrophenyl) has found utility in the development of advanced materials. Its ability to form stable coordination complexes makes it valuable in the creation of metal-organic frameworks (MOFs) and other porous materials. These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. Recent research has also explored its role in enhancing the performance of polymer-based composites, which are widely used in aerospace and automotive industries.

The biomedical field has also benefited from the properties of Ethanedione, bis(4-nitrophenyl). Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a candidate for drug development. A 2023 study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for treating chronic inflammatory diseases. Furthermore, its ability to act as a photosensitizer has opened avenues for its use in photodynamic therapy (PDT), a minimally invasive treatment for certain types of cancers.

Another emerging application of Ethanedione, bis(4-nitrophenyl) is in the field of optoelectronics. Its electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells. Recent advancements have focused on improving its stability under ambient conditions, which is crucial for large-scale industrial applications. Collaborative efforts between academia and industry have led to breakthroughs in synthesizing more stable derivatives, paving the way for commercialization.

In conclusion, Ethanedione, bis(4-nitrophenyl) with CAS number 6067-45-4 stands out as a multifaceted compound with diverse applications across various industries. Its continued exploration in cutting-edge research ensures that it remains at the forefront of scientific innovation. As technology advances and new applications emerge, this compound is poised to play an even more significant role in shaping future developments across multiple disciplines.

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Amadis Chemical Company Limited
(CAS:6067-45-4)Ethanedione, bis(4-nitrophenyl)-
A868913
Purity:99%/99%
Quantity:250mg/1g
Price ($):230.0/617.0